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Compound of Interest

Compound Name: 6-Hydroxyhexanal

Cat. No.: B3051487 Get Quote

Essential guidelines for the safe handling and disposal of 6-hydroxyhexanal in research and

development settings, ensuring personnel safety and regulatory compliance.

This document provides comprehensive procedures for the proper disposal of 6-
hydroxyhexanal, a versatile intermediate in chemical synthesis. Adherence to these protocols

is crucial for maintaining a safe laboratory environment and ensuring environmental

responsibility. These guidelines are intended for researchers, scientists, and drug development

professionals who handle this compound.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 6-hydroxyhexanal with

appropriate safety measures. According to its GHS classification, 6-hydroxyhexanal is a

warning-level irritant, causing skin and serious eye irritation, and may cause respiratory

irritation.[1] Therefore, personal protective equipment (PPE) is mandatory.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves, such as nitrile, are required.

Eye Protection: Safety glasses or goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect from splashes.
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Respiratory Protection: Work in a well-ventilated area. If there is a risk of generating aerosols

or if working with larger quantities, a respirator may be necessary.

Quantitative Data Summary
The following table summarizes key quantitative data for 6-hydroxyhexanal, providing a quick

reference for safety and handling assessments.

Property Value Source

Molecular Formula C₆H₁₂O₂ [2][3][4]

Molecular Weight 116.16 g/mol [2][3][4][5][6]

Boiling Point 200.2 °C at 760 mmHg [4][7]

Density 0.949 g/cm³ [4][7]

Flash Point 78.4 °C [4]

Vapor Pressure 0.0815 mmHg at 25°C [4]

Solubility
Soluble in polar solvents (e.g.,

water)
[2]

Experimental Protocol: Waste Disposal Procedure
The primary and recommended method for the disposal of 6-hydroxyhexanal is through a

licensed professional waste disposal service.[8] This ensures that the chemical waste is

managed in accordance with all local, regional, and national environmental regulations.

Step-by-Step Disposal Protocol:

Segregation: Isolate 6-hydroxyhexanal waste from other chemical waste streams to prevent

accidental reactions. This includes both the pure compound and any contaminated materials.

Containerization:

Place liquid 6-hydroxyhexanal waste into a designated, leak-proof, and sealable

container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b3051487?utm_src=pdf-body
https://www.vulcanchem.com/product/vc7968655
https://www.chemsynthesis.com/base/chemical-structure-28099.html
https://www.lookchem.com/ProductWholeProperty_LCPL261028.htm
https://www.vulcanchem.com/product/vc7968655
https://www.chemsynthesis.com/base/chemical-structure-28099.html
https://www.lookchem.com/ProductWholeProperty_LCPL261028.htm
https://www.sarchemlabs.com/product/6-hydroxy-hexanal/
https://www.synchem.de/product/6-hydroxy-1-hexanal/
https://www.lookchem.com/ProductWholeProperty_LCPL261028.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB42517449_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL261028.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB42517449_EN.htm
https://www.lookchem.com/ProductWholeProperty_LCPL261028.htm
https://www.lookchem.com/ProductWholeProperty_LCPL261028.htm
https://www.vulcanchem.com/product/vc7968655
https://www.benchchem.com/product/b3051487?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_6_Hydroxyflavanone_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b3051487?utm_src=pdf-body
https://www.benchchem.com/product/b3051487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid materials contaminated with 6-hydroxyhexanal, such as absorbent pads, gloves, or

weighing paper, should be placed in a separate, clearly labeled, and sealed container.[8]

Ensure all containers are in good condition and compatible with the chemical.

Labeling:

Clearly label each waste container with "Hazardous Waste: 6-Hydroxyhexanal".

Include the full chemical name and any relevant hazard symbols (e.g., irritant).

Storage:

Store the sealed and labeled waste containers in a designated, well-ventilated, and secure

hazardous waste accumulation area.

Ensure the storage area is away from incompatible materials.

Arrangement for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for the collection and proper disposal of the

waste.

Provide them with accurate information about the waste stream.

Spill Management Protocol
In the event of a 6-hydroxyhexanal spill, the following steps should be taken to minimize

exposure and environmental contamination:

Evacuate and Ventilate: If the spill is significant, evacuate the immediate area and ensure it

is well-ventilated.[8]

Wear Appropriate PPE: Before attempting to clean the spill, don the required personal

protective equipment as outlined above.[8]

Containment and Cleanup:
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For small spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial

absorbent pads) to contain and absorb the liquid.

Carefully collect the absorbed material and place it into a sealed, labeled hazardous waste

container.

Clean the spill area with soap and water. All cleaning materials and contaminated water

must be collected as hazardous waste.[8]

Disposal of Cleanup Waste: All materials used for the cleanup must be disposed of as

hazardous waste, following the containerization and labeling procedures described above.[8]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 6-
hydroxyhexanal.
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Caption: Workflow for the proper disposal of 6-hydroxyhexanal waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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